2-(ethylthio)-N-(2-phenylethyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C17H19NOS/c1-2-20-16-11-7-6-10-15(16)17(19)18-13-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,18,19)
• InChI Key: JJIJAJOTBUUNDK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

2-(ethylthio)-N-(2-phenylethyl)benzamide, also known as ETPB, is a chemical compound with potential therapeutic applications. It belongs to the class of benzamides and has been studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-N-(2-phenylethyl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. 2-(ethylthio)-N-(2-phenylethyl)benzamide has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
2-(ethylthio)-N-(2-phenylethyl)benzamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been shown to have analgesic effects by reducing the production of prostaglandins, which are involved in pain signaling. In addition, 2-(ethylthio)-N-(2-phenylethyl)benzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(ethylthio)-N-(2-phenylethyl)benzamide in lab experiments is its potential therapeutic applications in various fields of medicine. Another advantage is its relatively low toxicity compared to other compounds with similar pharmacological properties. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

Future research on 2-(ethylthio)-N-(2-phenylethyl)benzamide should focus on elucidating its mechanism of action and optimizing its therapeutic potential. In addition, further studies should be conducted to investigate its potential use in the treatment of neurodegenerative diseases and other conditions. Other future directions may include the development of novel derivatives of 2-(ethylthio)-N-(2-phenylethyl)benzamide with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(ethylthio)-N-(2-phenylethyl)benzamide involves the reaction of 2-bromo-N-(2-phenylethyl)benzamide with ethanethiol in the presence of a base. The reaction yields 2-(ethylthio)-N-(2-phenylethyl)benzamide as a white solid with a melting point of 98-100°C.

Scientific Research Applications

2-(ethylthio)-N-(2-phenylethyl)benzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. 2-(ethylthio)-N-(2-phenylethyl)benzamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.